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Compound of Interest

Compound Name: Dansyl Acid-d6

Cat. No.: B590000 Get Quote

This guide provides comprehensive procedural information for the safe handling and disposal

of Dansyl Acid-d6, a fluorescent labeling agent utilized in proteomics research and other

analytical applications.[1] Adherence to these protocols is critical for ensuring the safety of

laboratory personnel and maintaining a secure research environment.

Hazard Identification and Safety Precautions
Dansyl Acid-d6 is the deuterated form of Dansyl Acid. While a specific Safety Data Sheet

(SDS) for the deuterated compound is not readily available, the hazard profile is expected to be

similar to that of Dansyl Acid. The non-deuterated form is known to cause skin and serious eye

irritation.[2] Therefore, it is imperative to handle Dansyl Acid-d6 with appropriate care to avoid

direct contact and inhalation.

Key Hazards:

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May be harmful if swallowed or inhaled, although specific toxicity data is limited.

Always work in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhaling the powder.[3] Avoid generating dust during handling.[4]
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Dansyl Acid-d6 to

prevent exposure.
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PPE Category Item
Specifications and
Rationale

Eye/Face Protection
Chemical Safety Goggles or

Face Shield

Must be worn at all times to

protect against dust particles

and potential splashes.[5][6] A

face shield should be used in

conjunction with goggles when

handling larger quantities or if

there is a significant splash

risk.[6]

Skin Protection
Chemical-Resistant Gloves

(Nitrile)

Disposable nitrile gloves are

required to prevent skin

contact.[6] If direct contact

occurs, gloves should be

removed immediately, and

hands should be washed

thoroughly before putting on a

new pair.[6] Double gloving

may be considered for added

protection.

Laboratory Coat

A lab coat must be worn to

protect skin and personal

clothing from contamination.[5]

Respiratory Protection
NIOSH/MSHA Approved

Respirator

A respirator is necessary if

working outside of a fume

hood or if exposure limits are

likely to be exceeded. The type

of respirator will depend on the

potential concentration of

airborne particles.[7]

Foot Protection Closed-Toe Shoes
Required to protect feet from

spills and falling objects.[5]
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Operational Plan: Step-by-Step Handling Procedure
Preparation and Inspection:

Before starting any work, ensure that a safety shower and an eyewash station are readily

accessible.[8]

Inspect all PPE for integrity. Do not use damaged gloves, cracked safety glasses, or torn

lab coats.

Designate a specific area for handling Dansyl Acid-d6, preferably within a chemical fume

hood.[4]

Handling the Solid Compound:

Keep the container of Dansyl Acid-d6 tightly closed when not in use.[4]

When weighing the purple solid, do so within the fume hood to contain any dust.[1][9]

Use a spatula for transferring the powder. Avoid scooping with weighing paper to minimize

dust generation.

Preparing Solutions:

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Be aware that Dansyl compounds' fluorescence is sensitive to the polarity of their

environment.[10]

Storage:

Store Dansyl Acid-d6 in a tightly sealed container in a cool, dry, and well-ventilated place.

[4]

Refrigeration at 2-8°C is recommended for long-term storage.[1]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[8]
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Disposal Plan
Proper disposal of Dansyl Acid-d6 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Unused or expired Dansyl Acid-d6 powder is considered hazardous waste.

Contaminated consumables, including weigh paper, pipette tips, and gloves, must also be

disposed of as hazardous solid waste.[3]

Collect all solid waste in a clearly labeled, sealed, and chemically compatible container.

The label should read: "HAZARDOUS WASTE: Dansyl Acid-d6, SOLID".[11]

Liquid Waste:

Solutions containing Dansyl Acid-d6 should be collected in a designated, leak-proof

hazardous waste container for chemical waste.[3]

The container must be clearly labeled with "HAZARDOUS WASTE" and list all chemical

constituents.[11]

Never dispose of Dansyl Acid-d6 solutions down the drain.[3]

Decontamination:

Decontaminate glassware and work surfaces immediately after use.

Wipe down the work area with a suitable solvent (e.g., ethanol or acetone) and dispose of

the cleaning materials as hazardous solid waste.[11]

Waste Collection:

Store sealed hazardous waste containers in a designated and secure area.

Arrange for waste collection through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[3]
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Quantitative Data
The following table summarizes key chemical data for Dansyl Acid-d6.

Property Value Source(s)

CAS Number 1329836-02-3 [12]

Molecular Formula C₁₂H₇D₆NO₃S [12]

Molecular Weight 257.34 g/mol [1][12]

Appearance Purple Solid [1]

Storage Temperature 2-8°C (Refrigerator) [1]

Experimental Workflow
The following diagram illustrates the standard workflow for the safe handling of Dansyl Acid-
d6, from initial preparation to final disposal.
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Safe Handling Workflow for Dansyl Acid-d6

Preparation
- Inspect PPE

- Verify fume hood function
- Prepare workspace

Handling Solid
- Work in fume hood

- Weigh carefully
- Avoid dust generation

Proceed when ready

Solution Preparation
- Add solid to solvent slowly

- Keep container closed

If making solution

Experimental Use
- Follow specific protocol

- Maintain PPE use

Direct use of solid

Decontamination
- Clean glassware

- Wipe down work area

Waste Segregation

Solid Waste
- Contaminated gloves, tips, etc.

- Unused solid

Liquid Waste
- Solutions containing Dansyl Acid-d6

Final Disposal
- Label hazardous waste containers

- Store in designated area
- Arrange for EHS pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Dansyl Acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pharmaffiliates.com [pharmaffiliates.com]

2. Dansyl acid | C12H13NO3S | CID 1792 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. benchchem.com [benchchem.com]

4. benchchem.com [benchchem.com]

5. Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab
Manager [labmanager.com]

6. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

7. The Label and Personal Protective Equipment – Pesticide Environmental Stewardship
[pesticidestewardship.org]

8. file.medchemexpress.com [file.medchemexpress.com]

9. echemi.com [echemi.com]

10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

12. scbt.com [scbt.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Dansyl Acid-d6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b590000#personal-protective-equipment-for-handling-
dansyl-acid-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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